Cas no 306137-38-2 ((2,5-Dimethyl-1,3-thiazol-4-yl)acetic acid)

(2,5-Dimethyl-1,3-thiazol-4-yl)acetic acid structure
306137-38-2 structure
Product Name:(2,5-Dimethyl-1,3-thiazol-4-yl)acetic acid
CAS No:306137-38-2
MF:C7H9NO2S
MW:171.216860532761
CID:1069181
Update Time:2024-07-18

(2,5-Dimethyl-1,3-thiazol-4-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

    • (2,5-Dimethyl-1,3-thiazol-4-yl)acetic acid
    • Inchi: 1S/C7H9NO2S/c1-4-6(3-7(9)10)8-5(2)11-4/h3H2,1-2H3,(H,9,10)
    • InChI Key: FFPWICPYXBDRHM-UHFFFAOYSA-N
    • SMILES: S1C(C)=NC(CC(=O)O)=C1C

Computed Properties

  • Exact Mass: 171.035
  • Monoisotopic Mass: 171.035
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 163
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 78.4A^2

Experimental Properties

  • Density: 1.295
  • Melting Point: 98℃
  • Boiling Point: 320.5°Cat760mmHg
  • Flash Point: 147.7°C
  • Refractive Index: 1.572
  • PSA: 78.43000
  • LogP: 1.38700
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